Cas no 1610732-22-3 ((1S,3S)-Cyclohexane-1,3-dicarboxylic acid)
1610732-22-3 structure
Product Name:(1S,3S)-Cyclohexane-1,3-dicarboxylic acid
CAS No:1610732-22-3
MF:C8H12O4
MW:172.178483009338
MDL:MFCD20760249
CID:4609032
PubChem ID:40784886
Update Time:2024-11-04
(1S,3S)-Cyclohexane-1,3-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (1S,3S)-cyclohexane-1,3-dicarboxylic acid
- trans-Hexahydroisophthalsaure
- 1alpha,3beta-Cyclohexanedicarboxylic acid
- (1S*,3S*)-Cyclohexane-1,3-dicarboxylic acid
- (1S,3S)-cyclohexane-1,3-dicarboxylic acid (abs stereo)
- W15334
- DB-174133
- SCHEMBL29844
- (1S,3S)-cyclohexane-1,3-dicarboxylicacid
- P17983
- 1610732-22-3
- MFCD20760249
- CS-0053557
- AKOS037654391
- KS-9504
- (1S,3S)-Cyclohexane-1,3-dicarboxylic acid
-
- MDL： MFCD20760249
- Inchi： 1S/C8H12O4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h5-6H,1-4H2,(H,9,10)(H,11,12)/t5-,6-/m0/s1
- InChI Key： XBZSBBLNHFMTEB-WDSKDSINSA-N
- SMILES： OC([C@H]1CCC[C@H](C(=O)O)C1)=O
Computed Properties
- Exact Mass: 172.074
- Monoisotopic Mass: 172.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 74.6
- Molecular Weight: 172.18
(1S,3S)-Cyclohexane-1,3-dicarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB534986-250 mg |
(1S,3S)-Cyclohexane-1,3-dicarboxylic acid; . |
1610732-22-3 | 250MG |
€520.70 | 2023-04-14 | ||
| abcr | AB534986-500 mg |
(1S,3S)-Cyclohexane-1,3-dicarboxylic acid; . |
1610732-22-3 | 500MG |
€668.60 | 2023-04-14 | ||
| abcr | AB534986-1 g |
(1S,3S)-Cyclohexane-1,3-dicarboxylic acid; . |
1610732-22-3 | 1g |
€998.40 | 2023-04-14 | ||
| Chemenu | CM104793-250mg |
(1S,3S)-cyclohexane-1,3-dicarboxylic acid |
1610732-22-3 | 95% | 250mg |
$270 | 2023-03-06 | |
| Chemenu | CM104793-1g |
(1S,3S)-cyclohexane-1,3-dicarboxylic acid |
1610732-22-3 | 95% | 1g |
$674 | 2023-03-06 | |
| Chemenu | CM104793-500mg |
(1S,3S)-cyclohexane-1,3-dicarboxylic acid |
1610732-22-3 | 95% | 500mg |
$450 | 2023-03-06 | |
| Chemenu | CM104793-5g |
(1S,3S)-cyclohexane-1,3-dicarboxylic acid |
1610732-22-3 | 95% | 5g |
$2023 | 2023-03-06 | |
| Chemenu | CM104793-10g |
(1S,3S)-cyclohexane-1,3-dicarboxylic acid |
1610732-22-3 | 95% | 10g |
$3372 | 2023-03-06 | |
| eNovation Chemicals LLC | D605292-100mg |
(1S,3S)-cyclohexane-1,3-dicarboxylic acid |
1610732-22-3 | 97% | 100mg |
$180 | 2024-05-23 | |
| eNovation Chemicals LLC | D605292-250MG |
(1S,3S)-cyclohexane-1,3-dicarboxylic acid |
1610732-22-3 | 97% | 250mg |
$275 | 2024-05-23 |
(1S,3S)-Cyclohexane-1,3-dicarboxylic acid Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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